Cas no 1228574-43-3 (4-(Trifluoromethoxy)benzo[d]isoxazol-3-amine)

• Product Name: 4-(Trifluoromethoxy)benzo[d]isoxazol-3-amine
• CAS No: 1228574-43-3
• MF: C₈H₅F₃N₂O₂
• MW: 218.132712125778
• CID: 5708478
• PubChem ID: 92134183
• Update Time: 2026-03-11

4-(Trifluoromethoxy)benzo[d]isoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1228574-43-3
• 4-(Trifluoromethoxy)benzo[d]isoxazol-3-amine
• A906639

• Inchi： 1S/C8H5F3N2O2/c9-8(10,11)14-4-2-1-3-5-6(4)7(12)13-15-5/h1-3H,(H2,12,13)
• InChI Key： JUHZHMSMONNNHO-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC2=C1C(N)=NO2)(F)F

Computed Properties

• Exact Mass: 218.03031189g/mol
• Monoisotopic Mass: 218.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.3Ų

Additional information on 4-(Trifluoromethoxy)benzo[d]isoxazol-3-amine

Introduction to 4-(Trifluoromethoxy)benzo[d]isoxazol-3-amine (CAS No. 1228574-43-3)

4-(Trifluoromethoxy)benzo[d]isoxazol-3-amine, with the CAS number 1228574-43-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoxazoles, which are heterocyclic compounds with a wide range of biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. The presence of a trifluoromethoxy group and an amine functional group in its structure confers unique chemical and biological characteristics that make it a promising candidate for various therapeutic applications.

The chemical structure of 4-(Trifluoromethoxy)benzo[d]isoxazol-3-amine consists of a benzene ring fused with an isoxazole ring, with a trifluoromethoxy substituent at the 4-position and an amine group at the 3-position. The trifluoromethoxy group is known for its strong electron-withdrawing effect, which can influence the compound's reactivity and biological activity. The amine group, on the other hand, can participate in hydrogen bonding and other intermolecular interactions, contributing to the compound's pharmacological properties.

Recent studies have highlighted the potential of 4-(Trifluoromethoxy)benzo[d]isoxazol-3-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-(Trifluoromethoxy)benzo[d]isoxazol-3-amine has also been investigated for its antitumor effects. A study published in Cancer Research demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of Akt and ERK1/2, which are critical for cancer cell survival.

The neuroprotective properties of 4-(Trifluoromethoxy)benzo[d]isoxazol-3-amine have also been explored in preclinical studies. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 4-(Trifluoromethoxy)benzo[d]isoxazol-3-amine could be a valuable therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 4-(Trifluoromethoxy)benzo[d]isoxazol-3-amine has been studied to assess its suitability for clinical use. Preclinical data indicate that this compound has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, it exhibits low toxicity in animal models, making it a promising candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(Trifluoromethoxy)benzo[d]isoxazol-3-amine in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide more comprehensive data on the compound's therapeutic potential and guide its future development as a novel drug candidate.

In conclusion, 4-(Trifluoromethoxy)benzo[d]isoxazol-3-amine (CAS No. 1228574-43-3) is a versatile compound with a broad spectrum of biological activities. Its unique chemical structure endows it with potent anti-inflammatory, antitumor, and neuroprotective properties, making it a promising candidate for various therapeutic applications. Ongoing research and clinical trials will further elucidate its potential benefits and pave the way for its use in treating a wide range of diseases.